Cas no 2241935-88-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2241935-88-4
• MF: C₃₀H₂₂N₂O₃
• MW: 458.507287502289
• CID: 5249559
• Update Time: 2026-03-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• rac-4,6-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• (R,R)-Ph-Dbfox
• E10174
• 4,6-Bis(4alpha-phenyl-2-oxazoline-2-yl)dibenzofuran
• (4,6-bis((r)-4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan)
• Oxazole, 2,2'-(4,6-dibenzofurandiyl)bis[4,5-dihydro-4-phenyl-, (4R,4'R)-
• (4R)-4-phenyl-2-[6-[(4R)-4-ph
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C30H22N2O3/c1-3-9-19(10-4-1)25-17-33-29(31-25)23-15-7-13-21-22-14-8-16-24(28(22)35-27(21)23)30-32-26(18-34-30)20-11-5-2-6-12-20/h1-16,25-26H,17-18H2/t25-,26-/m0/s1
• InChI Key： YNAUPJHAAOZVLV-UIOOFZCWSA-N
• SMILES： O1C2C(=CC=CC=2C2C=CC=C(C3=N[C@H](C4C=CC=CC=4)CO3)C1=2)C1=N[C@H](C2C=CC=CC=2)CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 748
• XLogP3: 6.1
• Topological Polar Surface Area: 56.3

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2241935-88-4 and Its Potential Applications in Modern Research

Compound with the CAS number 2241935-88-4 is a chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Despite the fact that an INDEX NAME NOT YET ASSIGNED has not been officially designated to this compound, its unique molecular structure and chemical properties suggest a wide range of potential applications. This introduction aims to provide a comprehensive overview of the compound, its synthesis, biological activities, and the latest research findings that highlight its significance in contemporary scientific studies.

The molecular structure of compound 2241935-88-4 consists of a complex arrangement of atoms that contribute to its distinct chemical behavior. The compound belongs to a class of molecules that exhibit notable interactions with biological targets, making it a promising candidate for further investigation. Researchers have been particularly interested in exploring its pharmacological properties, which could lead to the development of novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have enabled scientists to predict the biological activity of compounds with high accuracy. These computational tools have been instrumental in identifying potential binding sites and interaction mechanisms for compound 2241935-88-4. Studies have shown that this compound interacts with several key enzymes and receptors, suggesting its potential role in modulating various cellular processes.

One of the most exciting areas of research involving compound 2241935-88-4 is its potential application in the treatment of neurological disorders. Preliminary studies have indicated that the compound exhibits neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for developing effective treatments for central nervous system disorders.

Additionally, compound 2241935-88-4 has shown promise in anti-inflammatory applications. Chronic inflammation is a underlying factor in numerous diseases, including cancer, arthritis, and cardiovascular disorders. The anti-inflammatory effects of this compound have been observed in both in vitro and in vivo models, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

The synthesis of compound 2241935-88-4 is a complex process that requires precise control over reaction conditions and reagent selection. Researchers have developed several synthetic routes to produce this compound, each with its own advantages and limitations. The most efficient synthetic pathway involves multi-step organic reactions that require specialized equipment and expertise. However, ongoing research efforts are focused on optimizing these synthetic methods to improve yield and reduce costs.

Quality control and analytical characterization are crucial aspects of working with compound 2241935-88-4. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and chemical properties of the compound, ensuring that it meets the required standards for research applications.

The safety profile of compound 2241935-88-4 is another important consideration in its application. While preliminary studies suggest that the compound is well-tolerated at low concentrations, further research is needed to assess its long-term effects. Toxicological studies are being conducted to evaluate potential side effects and determine safe dosage ranges. These studies are essential for ensuring that the compound can be used safely in clinical settings.

In conclusion, compound with CAS number 2241935-88-4 represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications for this compound, it holds promise for contributing to the development of innovative treatments for various diseases. The ongoing efforts to optimize its synthesis and understand its safety profile will be crucial in realizing its full potential.